Cas no 1171694-04-4 (1-(2-chloro-4-nitrophenyl)-1H-pyrazole)

• Product Name: 1-(2-chloro-4-nitrophenyl)-1H-pyrazole
• CAS No: 1171694-04-4
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 5186643
• Update Time: 2026-03-05

1-(2-chloro-4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-nitrophenyl)-1H-pyrazole
• STK352928

• Inchi： 1S/C9H6ClN3O2/c10-8-6-7(13(14)15)2-3-9(8)12-5-1-4-11-12/h1-6H
• InChI Key： BZZVLVUYUHBQBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=CC=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6